Cas no 16851-72-2 (1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole)

1-(4-Methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole is a sulfonylated dihydropyrrole derivative commonly employed as an intermediate in organic synthesis. Its key structural features include a tosyl (p-toluenesulfonyl) group attached to a 2,5-dihydro-1H-pyrrole ring, enhancing its reactivity in nucleophilic substitution and cyclization reactions. This compound is particularly valuable in pharmaceutical and agrochemical research due to its ability to act as a versatile building block for heterocyclic frameworks. The electron-withdrawing sulfonyl group stabilizes the intermediate while facilitating further functionalization. It exhibits good solubility in common organic solvents, ensuring ease of handling in synthetic applications. Its stability under standard conditions makes it a reliable reagent for constructing complex molecular architectures.
1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole structure
16851-72-2 structure
Product Name:1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole
CAS No:16851-72-2
MF:C11H13NO2S
MW:223.29142165184
MDL:MFCD01321189
CID:135714
PubChem ID:87577406
Update Time:2025-06-08

1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 1-Tosyl-2,5-dihydro-1H-pyrrole
    • N-(p-Toluenesulfonyl)-3-pyrroline
    • 1-(4-methylphenyl)sulfonyl-2,5-dihydropyrrole
    • 1H-Pyrrole,2,5-dihydro-1-[(4-methylphenyl)sulfonyl]-
    • 1-(4-Methylsulfonylphenyl)-2,5-dihydropyrrole
    • 1-(toluene-4-sulfonyl)-2,5-dihydro-1H-pyrrole
    • 1-[(4-methylphenyl)-sulfonyl]-2,5-dihydro-1H-pyrrole
    • 2,5-dihydro-1-[(4-methylphenyl)sulfonyl]-1H-pyrrole
    • N-(toluene-4-sulfonyl)-2,5-dihydro-1H-pyrrole
    • N-Tosyl-3-pyrroline
    • QC-924
    • 1-(p-Tolylsulfonyl)-3-pyrroline
    • 1-(4-Methylphenylsulfonyl)-2,5-dihydropyrrole
    • 1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole
    • 1H-Pyrrole, 2,5-dihydro-1-[(4-methylphenyl)sulfonyl]-
    • 1-Tosyl-3-pyrroline
    • n-tosyl-2,5-dihydropyrrole
    • UNYMIBRUQCUASP-UHFFFAOYSA-N
    • 8601AA
    • VZ32983
    • ST24038212
    • SCHEMBL258778
    • CS-0052873
    • AS-36577
    • T1665
    • 2,5-Dihydro-1-(4-methyl-phenyl-sulphonyl)-pyrrole
    • 1-(4-METHYLBENZENESULFONYL)-2,5-DIHYDROPYRROLE
    • J-010463
    • FT-0600684
    • 16851-72-2
    • AMY6802
    • AKOS015912387
    • DTXSID00456644
    • MFCD01321189
    • DB-007716
    • SY037902
    • MDL: MFCD01321189
    • Inchi: 1S/C11H13NO2S/c1-10-4-6-11(7-5-10)15(13,14)12-8-2-3-9-12/h2-7H,8-9H2,1H3
    • InChI Key: UNYMIBRUQCUASP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CC=CC1)(=O)=O

Computed Properties

  • Exact Mass: 223.06700
  • Monoisotopic Mass: 223.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 45.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.264
  • Melting Point: 125.0 to 128.0 deg-C
  • Boiling Point: 354 ºC
  • Flash Point: 168 ºC
  • Refractive Index: 1.601
  • PSA: 45.76000
  • LogP: 2.57420
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole Security Information

1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole Production Method

1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16851-72-2)1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole
Order Number:A810979
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:53
Price ($):220.0
Email:sales@amadischem.com

Additional information on 1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole

Professional Introduction to Compound with CAS No. 16851-72-2 and Product Name: 1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole

The compound with the CAS number 16851-72-2 and the product name 1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The 1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole moiety is particularly noteworthy, as it combines a benzenesulfonyl group with a dihydropyrrole scaffold, which is known for its versatility in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The dihydropyrrole core is a privileged scaffold that has been extensively explored for its ability to modulate biological pathways. In particular, derivatives of dihydropyrroles have shown promise in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. The introduction of a 4-methylbenzenesulfonyl group into this framework enhances its pharmacological profile by improving solubility and binding affinity to biological targets.

The structural features of 1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole make it an attractive candidate for further investigation. The sulfonyl group at the C1 position of the pyrrole ring contributes to the compound's ability to interact with proteins and enzymes through hydrogen bonding and electrostatic interactions. This interaction is critical for designing molecules that can selectively target specific biological pathways. Additionally, the methyl group on the benzene ring provides steric hindrance, which can fine-tune the compound's binding properties and reduce off-target effects.

In the context of current research, 1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole has been studied for its potential role in inhibiting key enzymes involved in disease progression. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. The benzenesulfonyl group is particularly effective in modulating enzyme activity by occupying critical binding pockets within the active sites.

Moreover, the dihydropyrrole scaffold is known for its stability under physiological conditions, making it a suitable candidate for drug development. The compound's ability to resist metabolic degradation ensures prolonged bioavailability, which is a crucial factor in therapeutic efficacy. This stability is further enhanced by the presence of the sulfonyl group, which acts as a metabolic barrier against enzymatic degradation.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole, making it more accessible for large-scale screening and optimization. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to streamline the production process. These advancements have not only reduced costs but also improved yields, making it feasible to conduct extensive pharmacological studies.

The pharmacokinetic properties of this compound are also worth mentioning. Studies indicate that 1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole exhibits good oral bioavailability and rapid absorption upon administration. This makes it a promising candidate for oral therapeutic formulations. Additionally, its moderate lipophilicity ensures effective penetration across biological membranes, facilitating cellular uptake and target engagement.

In conclusion, 1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and promising pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is expected to play a vital role in the development of novel therapeutic agents that address unmet medical needs.

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Amadis Chemical Company Limited
(CAS:16851-72-2)1-(4-methylbenzenesulfonyl)-2,5-dihydro-1H-pyrrole
A810979
Purity:99%
Quantity:25g
Price ($):220.0
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